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Compound of Interest

Compound Name: 2-Butoxy-3-chloro-5-nitropyridine
Cat. No.: B8028144
Get Quote
\ J

Executive Summary & Core Directive

2-Butoxy-3-chloro-5-nitropyridine (CAS: 1881322-04-8) is a halogenated, nitro-substituted
heterocyclic intermediate used primarily in the synthesis of kinase inhibitors and other bioactive
molecules.[1][2][3] Due to the presence of both a nitro group (potential energetic instability) and
a chlorine atom (halogenated waste requirements), this compound requires a strictly
segregated disposal workflow.

Core Directive: Do NOT dispose of this compound in general organic waste or aqueous drains.
[1][4][5] It must be classified as Halogenated Organic Waste and disposed of via high-
temperature incineration with flue gas scrubbing to manage nitrogen oxides (

) and hydrogen chloride (
) byproducts.[1]

Chemical Identification & Hazard Assessment

Accurate identification is the first line of defense in chemical safety. This compound combines
lipophilic (butoxy), reactive (chloro), and potentially energetic (nitro) moieties.
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Property Data
Chemical Name 2-Butoxy-3-chloro-5-nitropyridine
CAS Number 1881322-04-8

Molecular Formula

Molecular Weight 230.65 g/mol

Solid (crystalline) or viscous oil (purit
Physical State (cry ) (purity
dependent)

Not explicitly P/U-listed; classify as D001
Waste Code (RCRA) (Ignitable) or D003 (Reactive) depending on

formulation; Default: Halogenated Organic

Hazard Profile (GHS Classification)

Based on structural analogs (e.g., 2-Chloro-5-nitropyridine) and functional group analysis:
 Signal Word:WARNING

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

o Combustion Hazards: Thermal decomposition releases toxic fumes including

, and

Pre-Disposal Handling & Segregation[7]
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The primary risk during pre-disposal storage is the accidental formation of unstable mixtures.
The nitro group on the pyridine ring renders the molecule susceptible to energetic
decomposition if mixed with strong reducing agents or bases.

Compatibility Matrix

Chemical Class Compatibility Status Operational Action

. Store separately.[1] Risk of
Strong Oxidizers INCOMPATIBLE )
accelerated combustion.[1]

Avoid contact.[1] Hydrolysis of
Strong Bases INCOMPATIBLE the chloro/butoxy groups can
be exothermic.

CRITICAL: Do not mix. Risk of
] reducing nitro group to
Reducing Agents INCOMPATIBLE ) ]
unstable intermediates

(hydroxylamines).

Safe to co-mingle in
Halogenated Solvents COMPATIBLE "Halogenated Waste" streams
(e.g., DCM, Chloroform).

Compatible, but mixing renders

the entire volume
Non-Halogenated Solvents CONDITIONAL _ _

"Halogenated," increasing

disposal costs.

Waste Segregation Logic

The following diagram illustrates the decision-making process for segregating this specific
compound.
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Waste: 2-Butoxy-3-chloro-5-nitropyridine

Is the waste Solid or Liquid?

Solid/Powder

Solid Waste
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Liquid/Solution
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Container: Wide-mouth HDPE/Glass
Label: 'Solid Halogenated Hazardous Waste'
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Halogenated Solvent Stream
(e.g., DCM, Chloroform)

Destruction: High-Temp Incineration

(Requires Scrubber for HCI/NOX)

Halogenated due to solute

Click to download full resolution via product page

Figure 1: Waste segregation workflow ensuring compliance with halogenated waste protocols.

Detailed Disposal Procedures
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Protocol A: Solid Waste Disposal (Preferred)

Use this protocol for pure compound, expired shelf-stock, or spill cleanup residues.[1]

» Container Selection: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) or
amber glass container.[1] Avoid metal containers due to potential corrosion from trace
hydrolysis (

formation).

o Labeling: Affix a hazardous waste tag immediately.[1]
o Constituents: "2-Butoxy-3-chloro-5-nitropyridine (100%)"[1]
o Hazard Checkboxes: Toxic, Irritant.[1]
o Special Note: Write "Contains Halogens" and "Nitro-aromatic” clearly on the tag.[1]

o Storage: Store in a Satellite Accumulation Area (SAA) inside secondary containment. Keep
away from heat sources.

o Disposal Handoff: Transfer to EHS for Incineration.

Protocol B: Liquid Waste Disposal

Use this protocol for reaction mixtures or mother liquors.[1]

» Classification: Regardless of the solvent used (even if it is Ethanol or Ethyl Acetate), the
presence of the chloro substituent mandates that the entire solution be classified as
Halogenated Waste.

e Segregation: Pour into the "Halogenated Organic Solvents" carboy (typically the "Red Can"
or designated safety can).

» Concentration Limits: If the concentration of the nitro-pyridine exceeds 5% w/v, do not
commingle with bulk general solvents. Segregate into a smaller, separate bottle to prevent
potential reactivity issues in the bulk drum.
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» Rinsing: Triple-rinse empty reaction vessels with a compatible solvent (e.g., Acetone) and
add the rinsate to the Halogenated waste container.

Protocol C: Empty Container Management[1]

o Triple Rinse: Rinse the original container three times with a small volume of organic solvent.

[1]
» Defacing: Deface or remove the original manufacturer label.[1]
» Disposal:

o Glass: Place in the "Broken/Defaced Glass" box.[1]

o Plastic: Place in regular trash only if triple-rinsed and dried; otherwise, treat as solid
hazardous waste.[1]

Emergency Response: Spills

In the event of a spill outside of a fume hood:

o Evacuate & Ventilate: Clear the immediate area.[1][6] The dust/vapors are respiratory
irritants.[1]

e PPE: Don nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1] If
powder is aerosolized, use an N95 or P100 respirator.[1]

e Containment:

o Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste
container.[1]

o Liquids: Absorb with vermiculite or sand.[1] Do not use sawdust (combustible organic
material + nitro compound = fire risk).

o Decontamination: Wipe the surface with a mild soap solution, followed by water.[1] Dispose
of all cleanup materials as Solid Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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